Cas no 1432679-97-4 (2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride)

• Product Name: 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride
• CAS No: 1432679-97-4
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 4599550
• PubChem ID: 71758332
• Update Time: 2025-06-15

2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-[(2-phenoxyethyl)amino]propanoic acid hydrochloride
• 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride

• Inchi： 1S/C12H17NO3.ClH/c1-12(2,11(14)15)13-8-9-16-10-6-4-3-5-7-10;/h3-7,13H,8-9H2,1-2H3,(H,14,15);1H
• InChI Key： FJVRNSLWQWTJOI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(NCCOC1=CC=CC=C1)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride

Comprehensive Overview of 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride (CAS No. 1432679-97-4)

2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride (CAS No. 1432679-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a phenoxyethyl moiety with a propanoic acid backbone, making it a subject of interest for its potential applications in drug development and medicinal chemistry. Researchers are particularly intrigued by its hydrochloride salt form, which enhances solubility and stability, critical factors in formulation studies.

The compound's CAS number 1432679-97-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Its IUPAC name, 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride, reflects its structural complexity, featuring a methyl group, an amine linkage, and a carboxylic acid functional group. These attributes contribute to its versatility in synthetic pathways and potential interactions with biological targets.

In recent years, the demand for innovative pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery systems. 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride aligns with these trends, as its structure offers opportunities for structure-activity relationship (SAR) studies. Researchers are exploring its role in modulating enzyme activity or receptor binding, which could lead to breakthroughs in treating metabolic disorders or inflammatory conditions.

The compound's synthesis typically involves multi-step organic reactions, including amine alkylation and carboxylic acid protection/deprotection. Optimizing these processes is a focal point for process chemists, who aim to improve yield and purity while reducing environmental impact. Green chemistry principles, such as using catalytic methods or biodegradable solvents, are increasingly applied to enhance sustainability.

From a regulatory perspective, CAS No. 1432679-97-4 is not classified as a hazardous substance under major global frameworks like REACH or GHS. However, standard laboratory safety protocols, including personal protective equipment (PPE) and proper ventilation, are recommended during handling. Its non-toxic profile makes it suitable for further preclinical testing, though comprehensive toxicological studies are necessary to validate its safety for therapeutic use.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in compounds like 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) models enable researchers to predict its behavior in biological systems, accelerating the identification of potential applications. This synergy between wet-lab experiments and in silico analysis exemplifies modern drug development strategies.

In summary, 2-methyl-2-(2-phenoxyethyl)aminopropanoic acid hydrochloride (CAS No. 1432679-97-4) represents a promising candidate for pharmaceutical innovation. Its structural features, combined with evolving synthetic methodologies and computational tools, position it at the forefront of medicinal chemistry research. As the scientific community continues to explore its potential, this compound may soon play a pivotal role in addressing unmet medical needs.